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Compound of Interest

Compound Name: 4-Allyloxy-1-butanol

CAS No.: 1471-15-4

Cat. No.: B073757

Get Quote

Executive Summary
4-Allyloxy-1-butanol (CAS: 1471-15-4) is a bifunctional building block critical for the

development of advanced polymer networks, particularly in hydrogel synthesis and drug

delivery systems. Its structure features two distinct reactive sites: a primary hydroxyl group (-

OH) and an allyl ether moiety (-O-CH₂-CH=CH₂). This duality allows for orthogonal

functionalization—typically esterification or urethane formation at the hydroxyl end, followed by

radical-mediated thiol-ene "click" chemistry at the allyl end.

This guide addresses the primary challenge in working with this molecule: achieving high-purity

mono-functionalization of 1,4-butanediol without generating significant bis-allyl byproducts. It

provides a validated, solvent-free synthesis protocol and details the material's application in

fabricating biocompatible scaffolds.
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Property Data

IUPAC Name 4-(Prop-2-en-1-yloxy)butan-1-ol

CAS Number 1471-15-4

Molecular Formula C₇H₁₄O₂

Molecular Weight 130.18 g/mol

Appearance Colorless to pale yellow liquid

Density (Predicted) ~0.92 g/cm³

Solubility
Miscible in organic solvents (DCM, THF,

Ethanol); moderately soluble in water

Stability

Stable under normal conditions; prone to

peroxide formation upon long-term air exposure

(typical of allyl ethers)

Synthesis & Production
The Mono-Allylation Challenge
The synthesis of 4-allyloxy-1-butanol typically proceeds via the Williamson ether synthesis

starting from 1,4-butanediol. The core difficulty is statistical: reacting a symmetric diol often

leads to a mixture of unreacted starting material (diol), the desired mono-allyl ether, and the

unwanted bis-allyl ether.

Validated Protocol: Solvent-Free Mono-Allylation
To maximize selectivity for the mono-substituted product, a "solid-liquid phase transfer" strategy

using solid NaOH and an excess of the diol is recommended. This method minimizes the

concentration of the alkoxide anion available for a second substitution.

Reagents:

1,4-Butanediol (Excess, ~3-5 equivalents)

Allyl Chloride (1 equivalent)
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Sodium Hydroxide (Solid, pellets or powder, 1-1.1 equivalents)

Note: No solvent is required; the excess diol acts as the medium.

Step-by-Step Methodology:

Preparation: Charge a reaction vessel with 1,4-butanediol (excess).

Activation: Add solid NaOH. Heat the mixture to 50°C with vigorous stirring. Maintain for ~45-

60 minutes to allow partial deprotonation. The solid NaOH acts as a slow-release base,

preventing a high concentration of disodium alkoxide.

Allylation: Add Allyl Chloride dropwise over 60 minutes. The reaction is exothermic; control

temperature to maintain 50-55°C.

Completion: Stir for an additional 3-4 hours. Monitor conversion via TLC or GC.

Workup:

Cool to room temperature.

Filter off the NaCl salts formed.

Purification: The critical step is separating the product from the excess 1,4-butanediol.

This is best achieved via vacuum distillation. 1,4-Butanediol has a significantly higher

boiling point than the mono-allyl ether, allowing for effective separation.

Synthesis Pathway Diagram[6]
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Caption: Selective mono-allylation pathway using excess diol to suppress bis-substitution.

Spectroscopic Characterization (Self-Validation)
When verifying the synthesized product, look for these diagnostic signals in the ¹H NMR

spectrum (CDCl₃, 400 MHz). The integration ratio between the allyl protons and the inner

methylene protons is the key purity indicator.

Moiety
Chemical Shift
(δ ppm)

Multiplicity Integration Assignment

Allyl -CH= 5.85 - 5.95 Multiplet 1H
Terminal alkene

(internal)

Allyl =CH₂ 5.15 - 5.30 Multiplet/DD 2H
Terminal alkene

(end)

Allyl -O-CH₂- 3.95 - 4.00 Doublet 2H Ether linkage

Ether -CH₂-O- 3.45 - 3.50 Triplet 2H
Methylene

adjacent to ether

Alcohol -CH₂-OH 3.60 - 3.65 Triplet 2H

Methylene

adjacent to

hydroxyl

Internal -CH₂- 1.60 - 1.75 Multiplet 4H
Central butane

chain

Quality Control Check: If the integral for the Allyl -O-CH₂- (4.0 ppm) is double that of the

Alcohol -CH₂-OH (3.6 ppm), you have likely isolated the bis-allyl byproduct. A 1:1 ratio indicates

the correct mono-substituted product.

Reactivity & Applications
4-Allyloxy-1-butanol is primarily used as a "heterobifunctional linker." Its utility lies in the

ability to react the hydroxyl group first (e.g., to attach to a drug or polymer backbone) and

reserve the allyl group for a later crosslinking step.
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Core Application: Thiol-Ene "Click" Hydrogels
The allyl ether group is highly reactive toward thiols under radical conditions (UV light or

thermal initiation). This reaction is insensitive to oxygen and water, making it ideal for

encapsulating cells or sensitive biologics.

Workflow:

Functionalization: The hydroxyl group of 4-allyloxy-1-butanol is reacted with a polymer

backbone (e.g., via an isocyanate to form a polyurethane, or an ester to form a polyester).

Crosslinking: The resulting polymer, now displaying pendant allyl groups, is mixed with a

multi-functional thiol (e.g., PEG-dithiol).

Gelation: Upon exposure to UV light (365 nm) with a photoinitiator (e.g., LAP or Irgacure),

the thiol-ene reaction forms a thioether crosslink, creating a hydrogel network.

Reactivity Logic Diagram
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Caption: Orthogonal reactivity profile allowing sequential functionalization and crosslinking.

Handling & Safety
Peroxide Hazard: Like all allyl ethers, this compound can form explosive peroxides upon

exposure to air. Storage: Store under an inert atmosphere (Nitrogen or Argon) in a cool, dark

place. Test for peroxides before distillation.

Skin/Eye Contact: The compound acts as a surfactant and solvent; it causes skin irritation

and serious eye irritation. Wear nitrile gloves and safety goggles.

Ventilation: Handle in a fume hood. The allyl functionality often imparts a pungent, mustard-

like odor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b073757?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

